[1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone

• IUPAC Name: [1-(5-ethylpyrimidin-2-yl)piperidin-3-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C19H23N3O2/c1-3-14-11-20-19(21-12-14)22-10-6-7-15(13-22)18(23)16-8-4-5-9-17(16)24-2/h4-5,8-9,11-12,15H,3,6-7,10,13H2,1-2H3
• InChI Key: YBEYLKHGWPUMEL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCCC(C2)C(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

[1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone, also known as EPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

[1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone acts as a selective dopamine D1 receptor antagonist, which means that it binds to dopamine D1 receptors and prevents the activation of these receptors by dopamine. This mechanism of action has been shown to have potential therapeutic effects in various diseases, including addiction, Parkinson's disease, and schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of dopamine signaling in the brain, the inhibition of tumor cell growth, and the improvement of cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of [1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone is its selectivity for dopamine D1 receptors, which makes it a valuable tool to study the role of dopamine receptors in the brain. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for the study of [1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone, including the development of more efficient synthesis methods, the investigation of its potential as a drug candidate for the treatment of various diseases, and the exploration of its potential as a tool to study the role of dopamine receptors in the brain. Additionally, the investigation of the potential side effects of this compound and the optimization of its pharmacokinetic properties are also important areas of future research.

Synthesis Methods

The synthesis of [1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone involves a multi-step process that includes the reaction of 5-ethylpyrimidine-2-carbaldehyde with piperidine, followed by the reaction of the resulting compound with 2-methoxybenzoyl chloride. The final product is obtained through purification and isolation methods.

Scientific Research Applications

[1-(5-ethylpyrimidin-2-yl)piperidin-3-yl](2-methoxyphenyl)methanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In neuroscience, this compound has been studied for its potential as a tool to study the role of dopamine receptors in the brain. In pharmacology, this compound has been investigated for its potential as a drug candidate for the treatment of addiction and substance abuse.